2-Pyridinecarboxylic acid, 3-chloro-5-(1,1-difluoroethyl)-

• Molecular Formula: C8H6ClF2NO2
• Molecular Weight: 221.59 g/mol
• IUPAC Name: 3-chloro-5-(1,1-difluoroethyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C8H6ClF2NO2/c1-8(10,11)4-2-5(9)6(7(13)14)12-3-4/h2-3H,1H3,(H,13,14)
• InChI Key: CYBVAKFXUVMLAG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(N=C1)C(=O)O)Cl)(F)F

Description

2-Pyridinecarboxylic acid, 3-chloro-5-(1,1-difluoroethyl)- is a useful research compound. Its molecular formula is C8H6ClF2NO2 and its molecular weight is 221.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-chloro-5-(1,1-difluoro-ethyl)-pyridine-2-carboxylic acid methyl ester (272 mg, 1.154 mmol) in THF (6 ml) was added LiOH (30.4 mg, 1.27 mmol) in water (0.5 ml) and the mixture was stirred for 3.5 h. To the mixture was added 6N HCl (0.212 ml, 1.27 mmol) and the solvent was evaporated. The residue was taken up in toluene and evaporated (2×) to provide the title compound as colorless solid together with LiCl. This material was directly used in the coupling step without further purification.